Cas no 2002779-52-2 (3-Furansulfonamide, tetrahydro-4-methyl-)
2002779-52-2 structure
Product Name:3-Furansulfonamide, tetrahydro-4-methyl-
CAS No:2002779-52-2
MF:C5H11NO3S
MW:165.210740327835
CID:5285383
Update Time:2023-04-01
3-Furansulfonamide, tetrahydro-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- 3-Furansulfonamide, tetrahydro-4-methyl-
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- Inchi: 1S/C5H11NO3S/c1-4-2-9-3-5(4)10(6,7)8/h4-5H,2-3H2,1H3,(H2,6,7,8)
- InChI Key: GGBQFEFKPODWDP-UHFFFAOYSA-N
- SMILES: O1CC(C)C(S(N)(=O)=O)C1
3-Furansulfonamide, tetrahydro-4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-679936-0.05g |
4-methyloxolane-3-sulfonamide |
2002779-52-2 | 0.05g |
$1261.0 | 2023-05-24 | ||
| Enamine | EN300-679936-0.1g |
4-methyloxolane-3-sulfonamide |
2002779-52-2 | 0.1g |
$1320.0 | 2023-05-24 | ||
| Enamine | EN300-679936-0.25g |
4-methyloxolane-3-sulfonamide |
2002779-52-2 | 0.25g |
$1381.0 | 2023-05-24 | ||
| Enamine | EN300-679936-0.5g |
4-methyloxolane-3-sulfonamide |
2002779-52-2 | 0.5g |
$1440.0 | 2023-05-24 | ||
| Enamine | EN300-679936-1.0g |
4-methyloxolane-3-sulfonamide |
2002779-52-2 | 1g |
$1500.0 | 2023-05-24 | ||
| Enamine | EN300-679936-2.5g |
4-methyloxolane-3-sulfonamide |
2002779-52-2 | 2.5g |
$2940.0 | 2023-05-24 | ||
| Enamine | EN300-679936-5.0g |
4-methyloxolane-3-sulfonamide |
2002779-52-2 | 5g |
$4349.0 | 2023-05-24 | ||
| Enamine | EN300-679936-10.0g |
4-methyloxolane-3-sulfonamide |
2002779-52-2 | 10g |
$6450.0 | 2023-05-24 |
3-Furansulfonamide, tetrahydro-4-methyl- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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